2,6-Dihydroxynicotinamide
Overview
Description
2,6-Dihydroxynicotinamide (2,6-DHNA) is a derivative of nicotinamide, which is an important coenzyme in the human body. It has been studied for its potential role in a range of biochemical and physiological processes. In particular, 2,6-DHNA has been used in scientific research to investigate the effects of oxidative stress, DNA damage, and inflammation. In addition, 2,6-DHNA has been studied for its potential applications in drug development and drug delivery.
Scientific Research Applications
Biochemistry Research
2,6-Dihydroxynicotinamide (DHNA) has shown promise in the field of biochemistry for its role in stimulating collagen and heat shock proteins in fibroblasts. This stimulation is crucial for maintaining skin elasticity and integrity, especially when exposed to UVA radiation . Its antioxidant properties also contribute to its potential in biochemistry research.
Pharmaceutical Development
In pharmaceutical development, DHNA is valued for its derivative nature, which allows it to be used in chemical synthesis . Its ability to be prepared through specific reactions makes it a versatile building block for developing new drugs and therapeutic agents.
Environmental Science
While specific applications of DHNA in environmental science are not extensively documented, its chemical synthesis potential suggests that it could be used in creating environmentally friendly compounds or in the study of environmental impacts on biochemical substances .
Material Science
DHNA’s role in material science could be significant due to its chemical properties. As a nicotinamide derivative, it can be prepared through reactions that may allow it to interact with various materials, potentially leading to the development of new materials or enhancements of existing ones .
Analytical Chemistry
In analytical chemistry, DHNA’s structure, which includes functional groups capable of hydrogen bonding, suggests it could be used in the analysis of molecular interactions. Its properties may aid in the development of new analytical techniques or in the enhancement of current methodologies .
Food and Nutrition Science
Although direct applications of DHNA in food and nutrition science are not well-established, its relation to niacin suggests it could influence nutritional biochemistry and metabolism. Further research could explore its potential benefits or applications in nutritional supplements or functional foods .
Cosmetic Applications
DHNA has demonstrated a greater stimulatory effect on collagen types and direct antioxidant activity, making it a valuable ingredient in cosmetic applications. Its effects on skin fibroblasts suggest it could be used in anti-aging products or treatments to improve skin health and appearance .
properties
IUPAC Name |
2-hydroxy-6-oxo-1H-pyridine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O3/c7-5(10)3-1-2-4(9)8-6(3)11/h1-2H,(H2,7,10)(H2,8,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYYJYLJAFBVFJW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)NC(=C1C(=O)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50409064 |
Source
|
| Record name | 2,6-Dihydroxynicotinamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50409064 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dihydroxynicotinamide | |
CAS RN |
35441-11-3 |
Source
|
| Record name | 1,2-Dihydro-6-hydroxy-2-oxo-3-pyridinecarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=35441-11-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,6-Dihydroxynicotinamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50409064 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,6-Dihydroxynicotinamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 2,6-Dihydroxynicotinamide impact collagen production in skin cells, especially after UVA exposure?
A1: 2,6-Dihydroxynicotinamide demonstrates promising anti-aging properties by stimulating the production of essential collagen types (I, III, and V) in skin cells, even when these cells are subjected to damaging UVA radiation [, ]. This stimulation occurs at both the protein and gene expression levels, indicating a multifaceted impact on collagen synthesis. Notably, 2,6-Dihydroxynicotinamide exhibits a stronger stimulatory effect on types I and III collagen compared to other nicotinamide derivatives in both UVA-irradiated and non-irradiated fibroblasts [, ].
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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